Cas no 403496-62-8 (1-chloro-4-chlorodifluoromethanesulfonylbenzene)

1-chloro-4-chlorodifluoromethanesulfonylbenzene structure
403496-62-8 structure
Product Name:1-chloro-4-chlorodifluoromethanesulfonylbenzene
CAS No:403496-62-8
MF:C7H4Cl2F2O2S
MW:261.073266029358
MDL:MFCD11500247
CID:2826111
PubChem ID:12993837
Update Time:2025-04-21

1-chloro-4-chlorodifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-((chlorodifluoromethyl)sulfonyl)benzene
    • 1-Chloro-4-(chloro-difluoro-methanesulfonyl)-benzene
    • 1-chloro-4-[chloro(difluoro)methyl]sulfonylbenzene
    • 1-Chloro-4-[chloro(difluoro)methanesulfonyl]benzene
    • 1-chloro-4-chlorodifluoromethanesulfonylbenzene
    • Benzene, 1-chloro-4-[(chlorodifluoromethyl)sulfonyl]-
    • SCHEMBL20572271
    • DTXSID70514548
    • DRA49662
    • EN300-3566806
    • WKUOPZAXIVBMEO-UHFFFAOYSA-N
    • D76025
    • CS-0099727
    • 403496-62-8
    • MDL: MFCD11500247
    • Inchi: 1S/C7H4Cl2F2O2S/c8-5-1-3-6(4-2-5)14(12,13)7(9,10)11/h1-4H
    • InChI Key: WKUOPZAXIVBMEO-UHFFFAOYSA-N
    • SMILES: ClC(F)(F)S(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 259.9277123 g/mol
  • Monoisotopic Mass: 259.9277123 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 261.07
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.5

1-chloro-4-chlorodifluoromethanesulfonylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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£275.00 2025-02-19
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Enamine
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$671.0 2023-09-03
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